Cas no 3399-56-2 (Ethyl 5-cyano-1-phenyl-1H-pyrazole-3-carboxylate)

Ethyl 5-cyano-1-phenyl-1H-pyrazole-3-carboxylate is a pyrazole-based organic compound featuring a cyano group and an ester functionality at the 5- and 3-positions, respectively. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of heterocyclic compounds. The presence of both electron-withdrawing (cyano) and electron-donating (phenyl) groups enhances its reactivity in nucleophilic and electrophilic substitution reactions. Its ester group allows for further functionalization through hydrolysis or transesterification. The compound is valued for its stability under standard conditions and compatibility with a range of synthetic methodologies, making it useful in medicinal chemistry and material science research.
Ethyl 5-cyano-1-phenyl-1H-pyrazole-3-carboxylate structure
3399-56-2 structure
Product Name:Ethyl 5-cyano-1-phenyl-1H-pyrazole-3-carboxylate
CAS No:3399-56-2
MF:C13H11N3O2
MW:241.245342493057
CID:94857
PubChem ID:53429293
Update Time:2025-10-24

Ethyl 5-cyano-1-phenyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-cyano-1-phenyl-1H-pyrazole-3-carboxylate
    • 5-CYANO-1-PHENYL-1H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
    • ethyl 5-cyano-1-phenylpyrazole-3-carboxylate
    • 5-Cyano-1-phenylpyrazole-3-carboxylic acid ethyl ester
    • DTXSID50700109
    • 3399-56-2
    • SCHEMBL3904503
    • A6012
    • FT-0732202
    • AIHXKDXGALRSNU-UHFFFAOYSA-N
    • Ethyl5-cyano-1-phenyl-1H-pyrazole-3-carboxylate
    • AKOS022172668
    • DB-068917
    • Inchi： 1S/C13H11N3O2/c1-2-18-13(17)12-8-11(9-14)16(15-12)10-6-4-3-5-7-10/h3-8H,2H2,1H3
    • InChI Key： AIHXKDXGALRSNU-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C=C(C#N)N(C2C=CC=CC=2)N=1)=O

Computed Properties

  • Exact Mass: 241.085126602g/mol
  • Monoisotopic Mass: 241.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • Density: 1.20
  • Melting Point: 134 ºC

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